Coconut Shell Activated Carbon vs. Coal-Based Activated Carbon: Quantified Iodine Number and Ash Content Differentiation for High-Purity Liquid-Phase Applications
Among activated carbon feedstocks, coconut shell-derived carbon demonstrates quantitatively superior microporosity and lower intrinsic ash content compared to coal-based counterparts. This differentiation is captured by two procurement-critical metrics: iodine number (a proxy for micropore volume and small-molecule adsorption capacity) and ash content (a purity indicator for sensitive applications). Coconut shell activated carbon consistently achieves iodine numbers in the 800–1200 mg/g range, whereas coal-based carbons typically fall within 800–1000 mg/g [1][2]. More critically, the ash content difference is stark: coconut shell carbon contains 2–4% ash before washing, while coal-based carbon contains 6–14% ash [1][3]. This 3–7× higher impurity burden in coal-based carbon can introduce leachable metals and extractable contaminants, rendering it unsuitable for pharmaceutical, food-grade, and semiconductor applications where sub-1.5% ash is required post acid-washing—a target that coconut shell carbon can achieve but coal-based carbon cannot reliably meet [3].
| Evidence Dimension | Iodine Number (micropore adsorption capacity) |
|---|---|
| Target Compound Data | 800–1200 mg/g |
| Comparator Or Baseline | Coal-based activated carbon: 800–1000 mg/g |
| Quantified Difference | Up to 20% higher upper bound; ~10–15% higher median |
| Conditions | Commercial granular activated carbon grades; ASTM D4607 standard |
Why This Matters
Higher iodine number translates directly to longer service life and reduced change-out frequency in water treatment and gold recovery, lowering total cost of ownership despite comparable upfront material cost.
- [1] Lvyuan Chemical. (2025). Comparison of Adsorption Capacities of Different Types of Activated Carbon. View Source
- [2] Made-in-China. High Iodine Value Coconut Shell Granular Activated Carbon for Pure Water Filtration Filter. View Source
- [3] Western Carbon & Chemicals. (2026). Acid-Washed Activated Carbon: Why Ash Content And pH Matter For Sensitive Applications. View Source
